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Compound of Interest

Compound Name: DL-Goitrin

CAS No.: 500-12-9

Cat. No.: B1240653

Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides a comprehensive overview of the proper disposal

procedures for DL-Goitrin, a sulfur-containing oxazolidine used in research. Adherence to

these guidelines is crucial for minimizing risks and complying with regulatory standards.

DL-Goitrin is recognized as a potent antithyroid compound and a moderate inhibitor of purified

bovine adrenal dopamine beta-hydroxylase.[1] Due to its biological activity and potential

hazards, including skin and eye irritation, and possible harm if inhaled or swallowed, it is

imperative to follow stringent disposal protocols.[2][3]

Chemical and Physical Properties
A clear understanding of a substance's properties is the first step toward safe handling and

disposal.
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Property Value

Molecular Formula C₅H₇NOS[1][4]

Molecular Weight 129.18 g/mol

Appearance Solid

Solubility Slightly soluble in DMSO and Ethanol

CAS Number 13190-34-6

Immediate Safety and Handling Precautions
Before beginning any disposal process, ensure that all necessary personal protective

equipment (PPE) is worn and that the work is conducted in a well-ventilated area, preferably a

chemical fume hood.

Personal Protective Equipment (PPE):

Wear protective gloves.

Use eye protection, such as safety glasses or goggles, tested and approved under

appropriate government standards (e.g., NIOSH in the US or EN 166 in the EU).

A lab coat or other protective clothing is recommended to prevent skin contact.

Engineering Controls:

Work in a well-ventilated area to avoid breathing dust.

Provide appropriate exhaust ventilation at places where dust is formed.

Step-by-Step Disposal Procedure
The following procedure is a general guideline based on standard laboratory practices for

hazardous chemical waste. Crucially, all waste disposal must be carried out in accordance with

local, state, and federal regulations. Always consult your institution's Environmental Health and

Safety (EHS) office for specific protocols.
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1. Waste Identification and Segregation:

DL-Goitrin waste should be classified as hazardous chemical waste.
Do not mix DL-Goitrin waste with other waste streams unless explicitly permitted by your
EHS office. Incompatible wastes can react dangerously.

2. Preparing the Waste Container:

Use a dedicated, properly labeled hazardous waste container. The container must be made
of a material compatible with DL-Goitrin.
The label should clearly state "Hazardous Waste" and identify the contents, including the full
chemical name "DL-Goitrin."
Keep the container closed except when adding waste.

3. Disposal of Unused or Expired DL-Goitrin (Solid):

Carefully transfer the solid DL-Goitrin into the designated hazardous waste container.
Avoid creating dust during the transfer. If necessary, use a scoop or spatula and work in a
fume hood.
Seal the container securely.

4. Disposal of Contaminated Materials:

Any materials that have come into contact with DL-Goitrin, such as gloves, weighing paper,
pipette tips, and contaminated labware, must be disposed of as hazardous waste.
Place these items in the same dedicated hazardous waste container as the solid DL-Goitrin.

5. Disposal of DL-Goitrin Solutions:

Do not pour DL-Goitrin solutions down the drain.
Collect liquid waste containing DL-Goitrin in a separate, labeled hazardous waste container
suitable for liquids.
Ensure the container is properly sealed to prevent leaks and evaporation.

6. Arranging for Waste Pickup:

Store the sealed hazardous waste container in a designated, secure waste accumulation
area.
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Follow your institution's procedures to schedule a pickup by the EHS or a licensed
hazardous waste disposal contractor.

Emergency Procedures in Case of a Spill
In the event of a DL-Goitrin spill, immediate and appropriate action is necessary to mitigate

exposure and environmental contamination.

Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill

area.

Wear Appropriate PPE: Before cleaning the spill, don the necessary PPE, including gloves,

eye protection, and a lab coat. For larger spills or if there is a risk of airborne dust,

respiratory protection may be required.

Contain the Spill:

For solid spills: Gently cover the spill with an absorbent material to avoid raising dust.

For liquid spills: Use a chemical spill kit with absorbent pads or other suitable absorbent

material to contain the liquid.

Clean the Spill:

Carefully sweep or scoop up the absorbed material and place it into the designated

hazardous waste container.

Clean the spill area with soap and plenty of water.

Decontaminate: Thoroughly wash your hands and any affected skin with soap and water

after the cleanup is complete.

Report the Spill: Report the incident to your supervisor and EHS office as per your

institution's policy.

Logical Workflow for DL-Goitrin Disposal
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The following diagram illustrates the decision-making and procedural flow for the proper

disposal of DL-Goitrin.
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of DL-Goitrin.

By adhering to these procedures, laboratory personnel can ensure the safe and responsible

disposal of DL-Goitrin, fostering a secure research environment and upholding their

commitment to environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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